Cas no 507472-08-4 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid
• CAS No: 507472-08-4
• MF: C₂₂H₁₉NO₄S
• MW: 393.45556473732
• MDL: MFCD03427988
• CID: 934207
• PubChem ID: 7023365
• Update Time: 2025-06-08

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiophen-2-yl)propanoic acid
• FMOC-(S)-3-AMINO-3-(2-THIENYL)-PROPIONIC ACID
• AB15303
• AC1ODZN4
• AK115436
• FMOC-D-GLY(2-THIENYL)-(C*CH2)OH
• KB-211265
• MolPort-003-794-398
• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-thiophen-2-ylpropanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(thiophen-2-yl)propanoic acid
• MFCD03427988
• EN300-1164405
• fmoc-(s)-3-amino-3-(2-thienyl)propanoic acid
• PS-12497
• AKOS016843901
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-thienyl)propanoic acid
• 507472-08-4
• (3S)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(THIOPHEN-2-YL)PROPANOIC ACID
• E84348

• MDL： MFCD03427988
• Inchi： 1S/C22H19NO4S/c24-21(25)12-19(20-10-5-11-28-20)23-22(26)27-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,23,26)(H,24,25)/t19-/m0/s1
• InChI Key： OTFVOIGWAZDVSI-IBGZPJMESA-N
• SMILES： S1C=CC=C1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.10300
• Monoisotopic Mass: 393.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.87000
• LogP: 5.19350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid (CAS No. 507472-08-4)

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid (CAS No. 507472-08-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a thiophene ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The compound's Fmoc-protected amino acid moiety is particularly significant in modern peptide chemistry. With the growing demand for peptide-based therapeutics and bioconjugation, CAS No. 507472-08-4 has garnered attention in academic and industrial labs. Its application extends to the synthesis of peptide-drug conjugates, which are increasingly explored for targeted cancer therapies and other precision medicine approaches. The thiophene group further enhances its utility in designing molecules with improved pharmacokinetic properties.

In recent years, the rise of AI-driven drug discovery and computational chemistry has amplified interest in compounds like (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid. Researchers often query its synthetic protocols, solubility, and compatibility with automated peptide synthesizers. These topics align with the broader trends in high-throughput screening and green chemistry, where efficiency and sustainability are paramount.

Another area of interest is the compound's potential in material science. The thiophene moiety is known for its conductive properties, making derivatives of this compound candidates for organic electronics and sensors. This dual applicability in pharmaceuticals and advanced materials underscores its versatility, a feature highly sought after in interdisciplinary research.

Quality and purity are critical for CAS No. 507472-08-4, as impurities can significantly impact peptide synthesis outcomes. Suppliers and researchers emphasize HPLC validation, NMR characterization, and mass spectrometry to ensure batch consistency. These analytical techniques are frequently discussed in forums and publications, reflecting the compound's importance in GMP-compliant manufacturing.

In summary, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-2-yl)propanoic acid (CAS No. 507472-08-4) is a cornerstone in peptide chemistry and beyond. Its relevance to drug development, bioconjugation, and material science ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound will likely remain a key player in innovative solutions for health and technology.